Cas no 12656-74-5 (Hafnium hydride)

• Product Name: Hafnium hydride
• CAS No: 12656-74-5
• MF: H₄Hf
• MW: 182.521765708923
• CID: 119143
• PubChem ID: 22052933
• Update Time: 2025-04-18

Hafnium hydride Chemical and Physical Properties

Names and Identifiers

• Hafnium hydride
• hafnium(4+),hydride
• 12656-74-5
• DTXSID40622063
• hafnium(4+);hydride
• Hafnium tetrahydride

• Inchi： 1S/Hf.4H/q+4;4*-1
• InChI Key： OSXSTNIHZFKNLY-UHFFFAOYSA-N
• SMILES： [Hf+4].[H-].[H-].[H-].[H-]

Computed Properties

• Exact Mass: 177.97132
• Monoisotopic Mass: 183.97786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0